![molecular formula C11H9Cl2N3O2S B3724932 3,5-dichloro-2-methoxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone](/img/structure/B3724932.png)
3,5-dichloro-2-methoxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone
Overview
Description
3,5-dichloro-2-methoxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMBH and has been synthesized using various methods, including the reaction of 3,5-dichloro-2-methoxybenzaldehyde with thiosemicarbazide and subsequent cyclization.
Mechanism of Action
The mechanism of action of 3,5-dichloro-2-methoxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. It has also been proposed that this compound acts as a prodrug, which is activated by hydrolysis to release the active moiety.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to possess antimicrobial activity against various bacteria and fungi. Additionally, this compound has been reported to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,5-dichloro-2-methoxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone in lab experiments is its low toxicity. This compound has been found to be relatively safe and well-tolerated in animal studies. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the research on 3,5-dichloro-2-methoxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone. One potential area of research is the development of new synthetic methods for this compound, which could improve its yield and purity. Another area of research is the investigation of the structure-activity relationship of this compound, which could lead to the development of more potent analogs. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in various fields, including medicine and materials science.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound has been synthesized using various methods and has been found to exhibit antioxidant, antimicrobial, anti-inflammatory, and anticancer properties. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Scientific Research Applications
3,5-dichloro-2-methoxybenzaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound has been found to exhibit antioxidant, antimicrobial, anti-inflammatory, and anticancer properties. It has also been used as a ligand in coordination chemistry and as a building block in the synthesis of other compounds.
Properties
IUPAC Name |
(2Z)-2-[(E)-(3,5-dichloro-2-methoxyphenyl)methylidenehydrazinylidene]-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9Cl2N3O2S/c1-18-10-6(2-7(12)3-8(10)13)4-14-16-11-15-9(17)5-19-11/h2-4H,5H2,1H3,(H,15,16,17)/b14-4+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZAGMZGVRODOOY-LNKIKWGQSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Cl)Cl)C=NN=C2NC(=O)CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1Cl)Cl)/C=N/N=C\2/NC(=O)CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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